Cas no 105163-71-1 (Pyridine,4-[2-(butylthio)ethyl]-)

Pyridine,4-[2-(butylthio)ethyl]- structure
105163-71-1 structure
Product Name:Pyridine,4-[2-(butylthio)ethyl]-
CAS No:105163-71-1
MF:C11H17NS
MW:195.32438158989
CID:163221
PubChem ID:3064642
Update Time:2025-04-19

Pyridine,4-[2-(butylthio)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Pyridine,4-[2-(butylthio)ethyl]-
    • 4-(2-butylsulfanylethyl)pyridine
    • 4-(2-Butylthioethyl)pyridine
    • AC1MI88A
    • BRN 4841027
    • LS-130332
    • Pyridine, 4-(2-(butylthio)ethyl)-
    • 105163-71-1
    • DTXSID00146992
    • Inchi: 1S/C11H17NS/c1-2-3-9-13-10-6-11-4-7-12-8-5-11/h4-5,7-8H,2-3,6,9-10H2,1H3
    • InChI Key: PIQWENXMGRMGOC-UHFFFAOYSA-N
    • SMILES: S(CCC1C=CN=CC=1)CCCC

Computed Properties

  • Exact Mass: 195.10831
  • Monoisotopic Mass: 195.10817072g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 38.2Ų

Experimental Properties

  • PSA: 12.89
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